Cas no 129623-62-7 (3-(4-fluorophenoxy)benzoic acid)

• Product Name: 3-(4-fluorophenoxy)benzoic acid
• CAS No: 129623-62-7
• MF: C₁₃H₉FO₃
• MW: 232.207167387009
• CID: 4672595
• PubChem ID: 3330896
• Update Time: 2025-08-05

3-(4-fluorophenoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• AR1580
• MFCD03840105
• SCHEMBL2427519
• 3-(4-fluorophenoxy)benzoic acid, AldrichCPR
• CS-0074528
• 3-(4-fluorophenoxy)benzoic Acid
• 149634-49-1
• A910780
• EN300-234940
• F3397-0002
• AS-45163
• 129623-62-7
• AMY33159
• STL302079
• ZFA63449
• AKOS013259397
• DTXSID20391523
• 3-(4-fluorophenoxy)benzoicAcid
• 3-(4-fluorophenoxy)benzoic acid

• Inchi： 1S/C13H9FO3/c14-10-4-6-11(7-5-10)17-12-3-1-2-9(8-12)13(15)16/h1-8H,(H,15,16)
• InChI Key： JEZVFQIMFSGLFL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OC1C=CC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 232.05357231g/mol
• Monoisotopic Mass: 232.05357231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 3-(4-fluorophenoxy)benzoic acid

3-(4-Fluorophenoxy)Benzoic Acid: A Comprehensive Overview

3-(4-Fluorophenoxy)Benzoic Acid, identified by the CAS number 129623-62-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, also referred to as 4-fluorophenoxybenzoic acid, is a derivative of benzoic acid with a fluoro-substituted phenoxy group attached at the para position. Its structure and properties make it a valuable component in various chemical applications, including pharmaceuticals, agrochemicals, and advanced materials.

The synthesis of 3-(4-Fluorophenoxy)Benzoic Acid typically involves multi-step reactions, often starting from fluorobenzene derivatives. Recent advancements in catalytic processes have enabled more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of palladium-catalyzed coupling reactions to construct the phenoxy group with high precision. These methods not only enhance yield but also minimize byproducts, aligning with the growing demand for sustainable chemical practices.

The chemical structure of 3-(4-Fluorophenoxy)Benzoic Acid is characterized by a benzene ring substituted with a carboxylic acid group at position 3 and a phenoxy group at position 4. The presence of the fluorine atom in the phenoxy moiety introduces unique electronic and steric properties, which significantly influence its reactivity and functionality. This makes it an ideal candidate for exploring applications in drug design, where fine-tuning molecular interactions is crucial.

In terms of physical properties, 3-(4-Fluorophenoxy)Benzoic Acid exhibits a melting point of approximately 150°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. These characteristics are advantageous for its use in various chemical reactions, particularly those requiring controlled solubility profiles.

Recent studies have highlighted the potential of 3-(4-Fluorophenoxy)Benzoic Acid as a building block in the development of bioactive compounds. For example, researchers have employed this compound as an intermediate in the synthesis of novel antibiotics and anti-inflammatory agents. Its ability to form stable amide bonds makes it particularly useful in peptide chemistry, where it can serve as a linker or side-chain modifier.

Beyond pharmaceutical applications, 3-(4-Fluorophenoxy)Benzoic Acid has also found utility in materials science. Its incorporation into polymer matrices has been shown to enhance thermal stability and mechanical properties. This is attributed to its ability to form hydrogen bonds with polymer chains, thereby reinforcing intermolecular interactions.

The environmental impact of 3-(4-Fluorophenoxy)Benzoic Acid has also been a topic of recent research. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, reducing its persistence in aquatic environments. This aligns with global efforts to develop eco-friendly chemicals that minimize ecological footprint.

In conclusion, 3-(4-Fluorophenoxy)Benzoic Acid, CAS number 129623-62-7, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with advancements in synthesis and application techniques, continue to expand its role in modern chemistry. As research progresses, this compound is poised to contribute even more significantly to innovative solutions in drug discovery, materials development, and sustainable chemical practices.